Cas no 1197-37-1 (4-Ethoxybenzene-1,2-diamine)

• Product Name: 4-Ethoxybenzene-1,2-diamine
• CAS No: 1197-37-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD00640896
• CID: 142705
• PubChem ID: 14532
• Update Time: 2025-06-14

4-Ethoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxybenzene-1,2-diamine
• 1,2-Benzenediamine,4-ethoxy-
• 4-ethoxy-1,2-Benzenediamine
• 1,2-Benzenediamine,4-ethoxy
• 1,2-Diamino-4-ethoxybenzene
• 3,4-Diaminophenetole
• 4-ethoxy-1,2-diaminobenzene
• 4-Ethoxy-1,2-phenylenediamine
• 4-ethoxy-o-phenylenediamine
• 5-ethoxy-1,2-phenylenediamine
• BB 0244868
• DTXSID6061608
• ?4-ETHOXYBENZENE-1,2-DIAMINE
• 4-ETHOXY-1,2-BENZENEDIAMINE [HSDB]
• FT-0601102
• UNII-DA5O61D538
• KLLREYQZEOLXHA-UHFFFAOYSA-N
• 4-ethoxybenzene-1,2-diamine, AldrichCPR
• VS-00594
• Q27276295
• o-Phenylenediamine, 4-ethoxy-
• MFCD00640896
• HSDB 6233
• AKOS000107978
• DA5O61D538
• 1197-37-1
• NS00023879
• EN300-1295534
• EINECS 214-825-0
• 4-Ethoxybenzol-1,2-diamin
• A804347
• 4-Ethoxy-benzene-1,2-diamine
• 1,2-Benzenediamine, 4-ethoxy-
• SCHEMBL5952240
• DTXCID3033517
• ALBB-026815
• aniline, 2-amino-4-ethoxy-
• STK513452
• BBL000365
• oPhenylenediamine, 4ethoxy
• DB-005351
• 4Ethoxybenzene1,2diamine
• 1,2Benzenediamine, 4ethoxy

• MDL： MFCD00640896
• Inchi： 1S/C8H12N2O/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2,9-10H2,1H3
• InChI Key： KLLREYQZEOLXHA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.3A^2

Experimental Properties

• Density: 1.131±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79-81 ºC
• Boiling Point: 274.67°C (rough estimate)
• Flash Point: 163.8±16.0 °C
• Refractive Index: 1.4940 (estimate)
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 61.27000
• LogP: 2.41210
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Ethoxybenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Ethoxybenzene-1,2-diamine

Recent Advances in the Study of 4-Ethoxybenzene-1,2-diamine (CAS: 1197-37-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Ethoxybenzene-1,2-diamine (CAS: 1197-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in the development of novel pharmaceuticals.

One of the most notable advancements in the study of 4-Ethoxybenzene-1,2-diamine is its application in the synthesis of benzimidazole derivatives. These derivatives have demonstrated promising antimicrobial and anticancer properties, making them a focal point in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of benzimidazole-based inhibitors using 4-Ethoxybenzene-1,2-diamine as a precursor, showcasing its potential in targeting specific enzymatic pathways involved in cancer progression.

In addition to its pharmaceutical applications, 4-Ethoxybenzene-1,2-diamine has also been explored for its role in material science. Researchers have utilized this compound in the development of novel organic semiconductors and conductive polymers. A recent study in Advanced Materials demonstrated that derivatives of 4-Ethoxybenzene-1,2-diamine exhibit excellent electron-transport properties, which could revolutionize the design of next-generation electronic devices. This dual applicability in both biomedical and material sciences underscores the compound's versatility and importance in contemporary research.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-Ethoxybenzene-1,2-diamine-based compounds. Current research efforts are focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being investigated to address these issues. A 2024 review in Chemical Reviews highlighted these advancements, emphasizing the need for sustainable practices in the production of such high-value intermediates.

Looking ahead, the potential of 4-Ethoxybenzene-1,2-diamine in drug discovery and material science is vast. Ongoing studies are exploring its use in the development of targeted therapies for neurodegenerative diseases and its incorporation into flexible electronics. As research progresses, this compound is expected to play a pivotal role in bridging the gap between chemical biology and pharmaceutical innovation, offering new avenues for therapeutic intervention and technological advancement.